Cas no 2138516-78-4 (7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2138516-78-4
• MF: C₁₃H₁₀FN₃
• MW: 227.237005710602
• CID: 5921720
• PubChem ID: 165857543
• Update Time: 2025-10-31

7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine
• EN300-784673
• 2138516-78-4

• Inchi： 1S/C13H10FN3/c1-17-13-10(7-16-17)6-15-8-12(13)9-3-2-4-11(14)5-9/h2-8H,1H3
• InChI Key： AXBQICKROXFTDP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC=C2C=NN(C)C=12

Computed Properties

• Exact Mass: 227.08587549g/mol
• Monoisotopic Mass: 227.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine

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7-(3-Fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine: A Comprehensive Overview

7-(3-Fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine, commonly referred to by its CAS number 2138516-78-4, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug design and materials science. The molecule's structure is characterized by a pyrazolo[4,3-c]pyridine core with a methyl group at position 1 and a 3-fluorophenyl substituent at position 7, which contributes to its distinct chemical properties and potential biological activities.

The synthesis of 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine involves a multi-step process that typically begins with the preparation of the pyrazolo[4,3-c]pyridine scaffold. This is often achieved through cyclization reactions involving appropriate precursors, such as amines and carbonyl compounds. The introduction of the 3-fluorophenyl group at position 7 is a critical step that requires precise control over reaction conditions to ensure regioselectivity. The methyl group at position 1 is introduced via alkylation or methylation reactions, completing the construction of the molecule.

Recent studies have highlighted the potential of 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine as a promising candidate in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, research published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a valuable tool in the development of targeted therapies for cancer and inflammatory diseases.

In addition to its pharmacological applications, 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine has shown promise in materials science. Its aromatic system and heterocyclic nature make it an attractive candidate for use in organic electronics. Studies have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate efficient charge transport could lead to advancements in next-generation electronic devices.

The stability and reactivity of 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine have also been subjects of recent investigations. Researchers have found that the compound exhibits remarkable thermal stability under ambient conditions, which is crucial for its practical applications. Furthermore, its reactivity towards nucleophilic and electrophilic species has been studied in detail, providing insights into its potential for further functionalization and modification.

In conclusion, 7-(3-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine, with its CAS number 2138516-78-4, represents a versatile compound with wide-ranging applications in both pharmacology and materials science. Its unique structure and chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing scientific and technological frontiers. ]]>